6-chloro-3-iodo-7-methoxy-2-methylquinolin-4(1H)-one

• Molecular Formula: C11H9ClINO2
• Molecular Weight: 349.55 g/mol
• IUPAC Name: 6-chloro-3-iodo-7-methoxy-2-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C11H9ClINO2/c1-5-10(13)11(15)6-3-7(12)9(16-2)4-8(6)14-5/h3-4H,1-2H3,(H,14,15)
• InChI Key: JNNYJVHRRGBMOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=CC(=C(C=C2N1)OC)Cl)I

Description

6-chloro-3-iodo-7-methoxy-2-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C11H9ClINO2 and its molecular weight is 349.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-chloro-7-methoxy-2-methylquinolin-4(1H)-one (6.43 g, 28.7 mmol) and n-butylamine (28 ml, 287 mmol) in dimethylformamide (57 ml) cooled by a room temperature water bath was added iodine (7.30 g, 28.7 mmol) in a saturated solution of aqueous potassium iodide (29 ml). The reaction mixture was stirred 12 hours at room temperature. Residual iodine was quenched with 0.1 M aqueous sodium thiosulfate, and the resulting solution was concentrated in vacuo. The residue was resuspended in water and filtered to give 8.93 g (89% yield) of 6-chloro-3-iodo-7-methoxy-2-methylquinolin-4(1H)-one as a light brown powder. 1H NMR (400 MHz, DMSO-d6) δ 11.65 (bs, 1H), 7.59 (s, 1H), 6.41 (s, 1H), 3.91 (s, 3H), 2.18 (s, 3H).